molecular formula C50H100NO8P B1263747 1-Eicosanoyl-2-docosanoyl-sn-glycero-3-phosphocholine

1-Eicosanoyl-2-docosanoyl-sn-glycero-3-phosphocholine

Cat. No. B1263747
M. Wt: 874.3 g/mol
InChI Key: UTWUFCVPUHKIOD-QSCHNALKSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-eicosanoyl-2-docosanoyl-sn-glycero-3-phosphocholine is a phosphatidylcholine 42:0 in which the acyl groups specified at positions 1 and 2 are eicosanoyl and docosanoyl respectively. It derives from an icosanoic acid and a docosanoic acid.

Scientific Research Applications

Phase Behavior in Lipid Mixtures

Lipid mixtures containing similar compounds to 1-Eicosanoyl-2-docosanoyl-sn-glycero-3-phosphocholine show distinct phase behaviors. Dumaual, Jenski, and Stillwell (2000) studied the phase behavior of lipid mixtures, observing phase separation in lipid domains which is essential in understanding cell membrane dynamics and drug delivery systems (Dumaual, Jenski, & Stillwell, 2000).

Lipid Interactions and Lipase Activity

Smaby, Muderhwa, and Brockman (1994) examined the interactions of fatty acids with phosphatidylcholines, similar to 1-Eicosanoyl-2-docosanoyl-sn-glycero-3-phosphocholine. Their study contributes to understanding how lipid composition affects enzyme activity, particularly lipases, which are crucial in metabolic and digestive processes (Smaby, Muderhwa, & Brockman, 1994).

Membrane Structure Analysis

Sherratt and Mason (2018) researched how different fatty acids affect membrane structure. Their insights are relevant to compounds like 1-Eicosanoyl-2-docosanoyl-sn-glycero-3-phosphocholine, as they directly influence lipid bilayer properties, affecting membrane fluidity and signal transduction (Sherratt & Mason, 2018).

Molecular Order and Hydration of Membranes

Binder and Gawrisch (2001) conducted studies on membranes containing similar phospholipids, providing crucial information on molecular order and hydration, vital for understanding membrane dynamics and interactions in biological systems (Binder & Gawrisch, 2001).

Distinct Effects on Membrane Structure

Mason, Sherratt, and Bhatt (2020) explored the distinct effects of fatty acids linked to phospholipids on membrane structures. This research is important in the context of 1-Eicosanoyl-2-docosanoyl-sn-glycero-3-phosphocholine due to its impact on cellular processes and potential therapeutic applications (Mason, Sherratt, & Bhatt, 2020).

Lipid Bilayer Properties

Salmon, Dodd, Williams, Beach, and Brown (1987) focused on the configurational statistics of acyl chains in polyunsaturated lipid bilayers. Understanding these properties is crucial for developing lipid-based drug delivery systems and modeling cell membranes (Salmon et al., 1987).

properties

Product Name

1-Eicosanoyl-2-docosanoyl-sn-glycero-3-phosphocholine

Molecular Formula

C50H100NO8P

Molecular Weight

874.3 g/mol

IUPAC Name

[(2R)-2-docosanoyloxy-3-icosanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate

InChI

InChI=1S/C50H100NO8P/c1-6-8-10-12-14-16-18-20-22-24-25-27-29-31-33-35-37-39-41-43-50(53)59-48(47-58-60(54,55)57-45-44-51(3,4)5)46-56-49(52)42-40-38-36-34-32-30-28-26-23-21-19-17-15-13-11-9-7-2/h48H,6-47H2,1-5H3/t48-/m1/s1

InChI Key

UTWUFCVPUHKIOD-QSCHNALKSA-N

Isomeric SMILES

CCCCCCCCCCCCCCCCCCCCCC(=O)O[C@H](COC(=O)CCCCCCCCCCCCCCCCCCC)COP(=O)([O-])OCC[N+](C)(C)C

Canonical SMILES

CCCCCCCCCCCCCCCCCCCCCC(=O)OC(COC(=O)CCCCCCCCCCCCCCCCCCC)COP(=O)([O-])OCC[N+](C)(C)C

physical_description

Solid

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.